1-{[Benzyl(propyl)amino]methyl}-4-phenylazetidin-2-one

• IUPAC Name: 1-[[benzyl(propyl)amino]methyl]-4-phenylazetidin-2-one
• InChI: InChI=1S/C20H24N2O/c1-2-13-21(15-17-9-5-3-6-10-17)16-22-19(14-20(22)23)18-11-7-4-8-12-18/h3-12,19H,2,13-16H2,1H3
• InChI Key: WNKXEDOSWQXVID-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC1=CC=CC=C1)CN2C(CC2=O)C3=CC=CC=C3
• Molecular Formula: C20H24N2O
• Molecular Weight: 308.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the azetidin-2-one ring, possibly through a cyclization reaction, followed by the attachment of the benzyl and propylamino groups. The exact synthetic route would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of the compound would be determined by the arrangement of the atoms and the connectivity of the functional groups. The azetidin-2-one ring is a strained ring due to its small size, which could influence the reactivity of the compound.

Chemical Reactions Analysis

The compound could undergo various chemical reactions depending on the conditions. The azetidin-2-one ring could be opened under acidic or basic conditions. The benzyl group could undergo electrophilic aromatic substitution reactions, and the propylamino group could participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure and the functional groups it contains. For example, it would likely be soluble in organic solvents due to the presence of the benzyl group, and it might exhibit basic properties due to the presence of the propylamino group.

Mechanism of Action

The mechanism of action of the compound in biological systems would depend on its structure and the specific targets it interacts with. Beta-lactam compounds, for example, are known to inhibit bacterial cell wall synthesis, but the presence of the benzyl and propylamino groups could confer different biological activities.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific properties. As with all chemicals, appropriate safety precautions should be taken when handling it.